Cas no 1806277-57-5 (6-Mercapto-5-nitropicolinonitrile)

• Product Name: 6-Mercapto-5-nitropicolinonitrile
• CAS No: 1806277-57-5
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 4904775
• Update Time: 2023-08-21

6-Mercapto-5-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-5-nitropicolinonitrile

• Inchi： 1S/C6H3N3O2S/c7-3-4-1-2-5(9(10)11)6(12)8-4/h1-2H,(H,8,12)
• InChI Key： RLZVCXNDVGWVQF-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=C(C#N)N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 355
• XLogP3: 0.8
• Topological Polar Surface Area: 114